Cas no 431886-95-2 (6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole)
431886-95-2 structure
Product Name:6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
CAS No:431886-95-2
MF:C12H9ClN2O
MW:232.66566157341
CID:1112446
PubChem ID:21362738
Update Time:2025-04-20
6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole
- DB-359494
- SCHEMBL14253048
- 431886-95-2
-
- Inchi: 1S/C12H9ClN2O/c1-16-12-5-10-8(4-9(12)13)7-2-3-14-6-11(7)15-10/h2-6,15H,1H3
- InChI Key: BRLSNUXWHXOFPO-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)C1C=CN=CC=1N2)OC
Computed Properties
- Exact Mass: 232.0403406g/mol
- Monoisotopic Mass: 232.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.9Ų
6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
431886-95-2 (6-chloro-7-methoxy-9H-Pyrido[3,4-b]indole) Related Products
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